Cas no 750512-44-8 ((Z)-Cinnarizine)

• Product Name: (Z)-Cinnarizine
• CAS No: 750512-44-8
• MF: C₂₆H₂₈N₂
• MW: 368.513926506042
• CID: 1003628
• PubChem ID: 1615336
• Update Time: 2025-04-20

(Z)-Cinnarizine Chemical and Physical Properties

Names and Identifiers

• (Z)-Cinnarizine
• (Z)-1-(DiphenylMethyl)- 4-(3-phenyl-2-propenyl)piperazine
• 1-(DiphenylMethyl)-4-[(2Z)-3-phenyl-2-propen-1-yl]piperazine
• cis-Cinnarizine
• (Z)-1-(DIPHENYLMETHYL)-4-(3-PHENYLPROP-2-ENYL)PIPERAZINE
• CIS CINNARIZINE
• 1-benzhydryl-4-[(Z)-3-phenylprop-2-enyl]piperazine
• CHEMBL1257123
• CAS-298-57-7
• AKOS015960696
• NCGC00015246-02
• SCHEMBL16225873
• NCGC00018187-01
• EINECS 240-749-2
• (z)-1-(diphenylmethyl)-4-(3-phenylprop-2-en-1-yl)piperazine
• (Z)-1-Diphenylmethyl-4-(3-phenylprop-2-enyl)piperazine
• (Z)-1-Benzhydryl-4-(3-phenylallyl)piperazine
• NCGC00015246-01
• Lopac-C-5270
• 750512-44-8
• AC-12048
• NCGC00018187-02
• NSC 290687
• (Z)-1-(Diphenylmethyl)-4-(3-phenylprop-2-enyl)piperazine; Cinnarizine Imp. B (EP); Cinnarizine Impurity B
• Cinnarizin Imp. B (EP): (Z)-1-(Diphenylmethyl)-4-(3-phenylpr

• Inchi： 1S/C26H28N2/c1-4-11-23(12-5-1)13-10-18-27-19-21-28(22-20-27)26(24-14-6-2-7-15-24)25-16-8-3-9-17-25/h1-17,26H,18-22H2/b13-10-
• InChI Key： DERZBLKQOCDDDZ-RAXLEYEMSA-N
• SMILES： N1(C(C2C=CC=CC=2)C2C=CC=CC=2)CCN(C/C=C\C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 368.22500
• Monoisotopic Mass: 368.225248902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48000
• LogP: 4.98280